Cas no 1174039-46-3 (7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid)

• Product Name: 7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• CAS No: 1174039-46-3
• MF: C₁₃H₁₆F₃N₃O₄
• MW: 335.279053688049
• CID: 4561541
• PubChem ID: 57518453
• Update Time: 2025-05-22

7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(tert-Butoxy)carbonyl]-3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• 7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid

• Inchi： 1S/C13H16F3N3O4/c1-12(2,3)23-11(22)18-4-5-19-7(6-18)8(9(20)21)17-10(19)13(14,15)16/h4-6H2,1-3H3,(H,20,21)
• InChI Key： VWOYKROCGXYUOW-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=C(C(F)(F)F)N1CCN(C(OC(C)(C)C)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid

Comprehensive Overview of 7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid (CAS No. 1174039-46-3)

The compound 7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid (CAS No. 1174039-46-3) is a highly specialized heterocyclic building block widely utilized in pharmaceutical research and medicinal chemistry. Its unique structural features, including the imidazo[1,5-a]pyrazine core and trifluoromethyl group, make it a valuable intermediate for designing novel bioactive molecules. The presence of the tert-butoxycarbonyl (Boc) protecting group further enhances its utility in multi-step synthetic routes.

In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and bioavailability—key topics in drug discovery forums and AI-driven research queries. Researchers frequently search for "Boc-protected heterocycles" or "CF3-containing scaffolds" to optimize lead compounds, reflecting the growing interest in this chemical space. The imidazo[1,5-a]pyrazine moiety, in particular, has garnered attention for its potential in targeting kinase inhibitors and GPCR modulators, aligning with trends in precision medicine.

Synthetic applications of CAS 1174039-46-3 often focus on its role in constructing peptide mimetics or small-molecule libraries. Its carboxylic acid functionality allows for versatile derivatization via amide coupling or esterification, while the Boc group offers orthogonal protection strategies. These attributes are frequently highlighted in high-throughput screening (HTS) workflows, a hot topic in AI-assisted drug design platforms.

From an analytical perspective, the compound’s trifluoromethyl group provides a distinct handle for 19F-NMR spectroscopy, a technique gaining traction in fragment-based drug discovery. This aligns with frequent search queries like "NMR analysis of fluorinated intermediates" or "characterization of Boc-protected APIs." Moreover, its stability under microwave-assisted synthesis conditions makes it compatible with modern green chemistry initiatives—a recurring theme in sustainable pharmaceutical manufacturing.

In summary, 7-tert-butoxycarbonyl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid represents a convergence of several cutting-edge trends: fluorine chemistry, heterocyclic diversification, and protecting group strategies. Its relevance to targeted therapy development and compatibility with automated synthesis platforms ensures its continued prominence in both academic and industrial settings.